Cas no 478050-28-1 (3-(cycloheptylamino)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(cycloheptylamino)-1,1,1-trifluoropropan-2-ol
• CAS No: 478050-28-1
• MDL: MFCD02083028
• CID: 4653409
• Update Time: 2025-05-23

3-(cycloheptylamino)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(cycloheptylamino)-1,1,1-trifluoropropan-2-ol

• MDL： MFCD02083028

Additional information on 3-(cycloheptylamino)-1,1,1-trifluoropropan-2-ol

Comprehensive Overview of 3-(cycloheptylamino)-1,1,1-trifluoropropan-2-ol (CAS No. 478050-28-1): Properties, Applications, and Industry Relevance

3-(Cycloheptylamino)-1,1,1-trifluoropropan-2-ol (CAS No. 478050-28-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cycloheptylamine moiety with a trifluoropropanol group, offering distinct physicochemical properties. This compound is particularly notable for its potential as a building block in drug discovery, where the trifluoromethyl group enhances metabolic stability and bioavailability—a critical factor in modern medicinal chemistry.

Recent trends in AI-driven drug design and green chemistry have amplified interest in compounds like 3-(cycloheptylamino)-1,1,1-trifluoropropan-2-ol. Researchers frequently search for "fluorinated compounds in drug development" or "sustainable synthesis of trifluoromethyl derivatives," reflecting the demand for eco-friendly and efficient methodologies. The compound’s stereochemistry and hydrogen-bonding capacity also make it a candidate for catalysis and material science applications, aligning with the growing focus on multifunctional intermediates.

From a synthetic perspective, 478050-28-1 exemplifies the convergence of scaffold diversity and functional group compatibility. Its cycloheptyl ring introduces conformational flexibility, which is valuable in modulating target selectivity—a hot topic in precision medicine. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are essential for characterizing this compound, addressing common queries like "how to verify trifluoromethylated compounds" or "stability testing of amino alcohols."

The agrochemical sector explores 3-(cycloheptylamino)-1,1,1-trifluoropropan-2-ol for its potential as a bioactive scaffold in crop protection agents. With rising global concerns about food security and sustainable agriculture, fluorinated compounds are increasingly studied for their pest resistance and environmental persistence profiles. This aligns with searches such as "fluorine in agrochemicals" or "novel eco-friendly pesticides," underscoring the compound’s cross-industry relevance.

In material science, the hydrogen-bond donor/acceptor properties of 478050-28-1 make it a candidate for supramolecular assemblies or polymers with tailored hydrophobicity. Such applications resonate with trends in "smart materials design" and "fluoropolymers for electronics," frequently searched topics in advanced manufacturing forums. Regulatory compliance and REACH certification data for this compound are also critical for industrial adoption, addressing queries like "CAS 478050-28-1 safety data."

Future research directions for 3-(cycloheptylamino)-1,1,1-trifluoropropan-2-ol may include computational modeling to predict its interactions with biological targets or solvent-free synthesis routes to align with green chemistry principles. As the scientific community prioritizes carbon-neutral processes, this compound’s role in low-waste methodologies could expand, further solidifying its position in industrial innovation.